4,4-Diethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• IUPAC Name: 4,4-diethyl-3-methyl-6,7-dihydro-5H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C11H19N3/c1-4-11(5-2)10-9(6-7-13-11)12-8-14(10)3/h8,13H,4-7H2,1-3H3
• InChI Key: VPYGUFAGQZDVOR-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C2=C(CCN1)N=CN2C)CC

Description

4,4-Diethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is a heterocyclic compound featuring a fused imidazo-pyridine core with ethyl and methyl substituents at the 4- and 3-positions, respectively. This structural motif is prevalent in medicinal chemistry due to its resemblance to purine bases, enabling interactions with biological targets such as enzymes and receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4-Diethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine typically involves the Michael addition of 1-methyl-1H-imidazol-4-amine to fumaric or maleic dicarboxylates, followed by intramolecular cyclization . This method allows for the construction of the imidazo[4,5-c]pyridine core structure.

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach involves large-scale synthesis using the aforementioned synthetic routes. Optimization of reaction conditions, such as temperature, solvent, and catalysts, is crucial for maximizing yield and purity .

Chemical Reactions Analysis

Types of Reactions

4,4-Diethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into partially or fully saturated derivatives.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the nitrogen atoms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic conditions.

Major Products

The major products formed from these reactions include N-oxides, reduced imidazopyridine derivatives, and substituted imidazopyridines .

Scientific Research Applications

4,4-Diethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: This compound is used in the study of enzyme inhibition and receptor binding.

Industry: It is utilized in the development of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of 4,4-Diethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating biochemical pathways . The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

Substituents at the 3- and 4-positions of the imidazo[4,5-c]pyridine core significantly influence physicochemical properties, including lipophilicity, solubility, and steric bulk. Key analogs are compared below:

Compound Name	Substituents	Key Physicochemical Features	Evidence Source
4,4-Diethyl-3-methyl-imidazo[4,5-c]pyridine	4-diethyl, 3-methyl	High lipophilicity due to ethyl groups	Inferred
4-Cyclobutyl-3-methyl-imidazo[4,5-c]pyridine	4-cyclobutyl, 3-methyl	Enhanced rigidity from cyclobutyl ring
4-Butyl-4-methyl-imidazo[4,5-c]pyridine	4-butyl, 4-methyl	Increased steric bulk
3,4,4-Trimethyl-imidazo[4,5-c]pyridine	3,4,4-trimethyl	Compact structure with high solubility
4-[1-(Methylsulfanyl)cyclopropyl]-imidazo[4,5-c]pyridine	4-cyclopropyl (methylsulfanyl)	Unique electronic effects from S-atom

Insights :

• Ethyl vs. Cyclobutyl Groups : The diethyl groups in the target compound likely enhance lipophilicity compared to the cyclobutyl analog, which introduces ring strain and rigidity .

Key Comparisons :

• Antiviral vs. Antibacterial Activity : Cyclobutyl and pentan-3-yl substituents favor interactions with viral and bacterial targets, respectively .
• Methyl Substitution : Trimethylation () enhances enzyme inhibition potency, suggesting that multiple methyl groups improve target binding .

Unique Features of 4,4-Diethyl-3-methyl-imidazo[4,5-c]pyridine

• Lipophilicity Balance : The diethyl groups may offer optimal lipophilicity for blood-brain barrier penetration compared to polar substituents (e.g., methoxyethyl in ) .
• Steric Flexibility : Less bulky than 4-butyl analogs, enabling access to sterically constrained enzyme active sites .

Biological Activity

4,4-Diethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is a heterocyclic compound that has garnered attention for its potential biological activities. This article delves into the various aspects of its biological activity, including its synthesis, pharmacological properties, and relevant case studies.

Synthesis

The synthesis of 4,4-Diethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine typically involves multi-step organic reactions. While specific methodologies may vary, common approaches include cyclization reactions involving appropriate precursors that facilitate the formation of the imidazo ring structure.

Pharmacological Properties

Recent studies have highlighted several pharmacological properties associated with this compound:

• Antimicrobial Activity : Research indicates that derivatives of imidazo[4,5-c]pyridine exhibit significant antimicrobial properties against various bacterial strains. For instance, a study demonstrated that certain derivatives had minimum inhibitory concentrations (MIC) lower than those of standard antibiotics .
• Anticancer Activity : The compound has also shown promise in cancer research. In vitro studies revealed that it can inhibit the growth of several cancer cell lines. The mechanism of action appears to involve the induction of apoptosis in cancer cells through modulation of specific signaling pathways .
• Neuroprotective Effects : Preliminary findings suggest that 4,4-Diethyl-3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine may offer neuroprotective benefits. It has been shown to reduce oxidative stress and inflammation in neuronal cells .

Case Studies

• Antimicrobial Efficacy : A case study published in MDPI reported that a series of imidazo[4,5-c]pyridine derivatives exhibited potent antibacterial activity against Gram-positive and Gram-negative bacteria. The study emphasized structure-activity relationships (SAR) that highlighted specific substitutions on the imidazo ring which enhanced activity .
• Anticancer Research : Another investigation evaluated the cytotoxic effects of various imidazo[4,5-c]pyridine derivatives on human cancer cell lines. The results indicated a dose-dependent response with significant inhibition of cell proliferation observed at higher concentrations .

Data Table: Biological Activity Overview

Activity Type	Observed Effects	Reference
Antimicrobial	Significant activity against bacterial strains
Anticancer	Induced apoptosis in cancer cell lines
Neuroprotective	Reduced oxidative stress and inflammation